Cas no 22902-94-9 (Benzene,2-chloro-1-(chloromethyl)-3-(trifluoromethyl)-)
22902-94-9 structure
Product Name:Benzene,2-chloro-1-(chloromethyl)-3-(trifluoromethyl)-
CAS No:22902-94-9
MF:C8H5Cl2F3
MW:229.026510953903
MDL:MFCD08457474
CID:251484
PubChem ID:13489936
Update Time:2025-08-05
Benzene,2-chloro-1-(chloromethyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-chloro-1-(chloromethyl)-3-(trifluoromethyl)-
- 2-chloro-1-(chloromethyl)-3-(trifluoromethyl)benzene
- 2-CHLORO-1-CHLOROMETHYL-3-TRIFLUOROMETHYL-BENZENE
- 2-Chlor-5-(trifluormethyl)-benzylchlorid
- 2-chloro-3-(trifluoromethyl)benzyl chloride
- AG-E-66130
- AGN-PC-00MRXS
- AM62587
- CTK4F0419
- KB-169457
- Benzene, 2-chloro-1-(chloromethyl)-3-(trifluoromethyl)-
- SCHEMBL10747351
- 22902-94-9
- DTXSID30542064
- LQAIQKKLRQQAMM-UHFFFAOYSA-N
- MFCD08457474
- F20961
- FT-0741143
-
- MDL: MFCD08457474
- Inchi: 1S/C8H5Cl2F3/c9-4-5-2-1-3-6(7(5)10)8(11,12)13/h1-3H,4H2
- InChI Key: LQAIQKKLRQQAMM-UHFFFAOYSA-N
- SMILES: ClC1C(CCl)=CC=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 227.97215
- Monoisotopic Mass: 227.9720400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.408
- Boiling Point: 201°C at 760 mmHg
- Flash Point: 88°C
- Refractive Index: 1.476
- PSA: 0
Benzene,2-chloro-1-(chloromethyl)-3-(trifluoromethyl)- Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
- Risk Phrases:36/37/38
Benzene,2-chloro-1-(chloromethyl)-3-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 033010-250mg |
2-Chloro-1-chloromethyl-3-trifluoromethyl-benzene |
22902-94-9 | 250mg |
£160.00 | 2022-03-01 | ||
| Fluorochem | 033010-1g |
2-Chloro-1-chloromethyl-3-trifluoromethyl-benzene |
22902-94-9 | 1g |
£465.00 | 2022-03-01 | ||
| Fluorochem | 033010-2g |
2-Chloro-1-chloromethyl-3-trifluoromethyl-benzene |
22902-94-9 | 2g |
£731.00 | 2022-03-01 | ||
| Alichem | A013010161-250mg |
2-Chloro-3-(trifluoromethyl)benzyl chloride |
22902-94-9 | 97% | 250mg |
$494.40 | 2023-09-02 | |
| Alichem | A013010161-500mg |
2-Chloro-3-(trifluoromethyl)benzyl chloride |
22902-94-9 | 97% | 500mg |
$790.55 | 2023-09-02 | |
| Alichem | A013010161-1g |
2-Chloro-3-(trifluoromethyl)benzyl chloride |
22902-94-9 | 97% | 1g |
$1534.70 | 2023-09-02 | |
| abcr | AB148323-1 g |
2-Chloro-3-(trifluoromethyl)benzyl chloride, 98%; . |
22902-94-9 | 98% | 1 g |
€280.00 | 2023-07-20 | |
| abcr | AB148323-5 g |
2-Chloro-3-(trifluoromethyl)benzyl chloride, 98%; . |
22902-94-9 | 98% | 5 g |
€760.00 | 2023-07-20 | |
| abcr | AB148323-1g |
2-Chloro-3-(trifluoromethyl)benzyl chloride, 98%; . |
22902-94-9 | 98% | 1g |
€265.00 | 2025-04-19 | |
| abcr | AB148323-5g |
2-Chloro-3-(trifluoromethyl)benzyl chloride, 98%; . |
22902-94-9 | 98% | 5g |
€650.00 | 2025-04-19 |
Benzene,2-chloro-1-(chloromethyl)-3-(trifluoromethyl)- Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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